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Compound of Interest

Compound Name: Scandium acetate

Cat. No.: B15804751

Get Quote

Introduction
Scandium acetate, with the chemical formula Sc(CH₃COO)₃, is an inorganic compound that

exists in both anhydrous and various hydrated forms.[1] It is a colorless, water-soluble solid

that serves as a critical precursor in the synthesis of high-purity scandium-containing materials.

[1][2] This guide provides a comprehensive overview of the chemical formula, structure,

synthesis, and applications of scandium acetate, tailored for researchers, scientists, and

professionals in drug development and material science.

Chemical Formula and Forms
The fundamental chemical formula for scandium acetate is Sc(CH₃COO)₃ or C₆H₉O₆Sc.[1][3]

It is commonly found in its anhydrous state or as a hydrate with a general formula of

Sc(CH₃COO)₃ · xH₂O.[4] Several hydrated forms have been identified, including the

monohydrate, tetrahydrate, and hexahydrate.[5]
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Property
Anhydrous Scandium

Acetate
Hydrated Scandium Acetate

Chemical Formula Sc(CH₃COO)₃ Sc(CH₃COO)₃ · xH₂O

Molecular Weight 222.09 g/mol

Varies with hydration state

(e.g., 243.13 g/mol for

monohydrate)[6]

CAS Number 3804-23-7[3] 304675-64-7[1]

Appearance White solid[1]
White powder, crystals, or

chunks

Chemical Structure
The anhydrous form of scandium acetate exhibits a unique one-dimensional coordination

polymer structure.[2] This structure consists of infinite chains of octahedral scandium(III)

centers.[1][2] The scandium centers are linked together by bridging acetate ligands, which

creates a linear, extended structure throughout the crystal lattice.[2] Each scandium atom

maintains an octahedral coordination geometry within this polymeric chain.[2]
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Synthesis of Scandium Acetate

Select Precursor

Scandium Oxide (Sc₂O₃) Scandium Hydroxide (Sc(OH)₃)

Reaction

Acetic Acid (CH₃COOH)

Filtration

Evaporation & Crystallization

Vacuum Drying

Scandium Acetate Product
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Applications of Scandium Acetate

Scandium Acetate

Precursor for High-Purity Materials Catalysis Material Science

ALD & MOCVD Organic Synthesis Doped Materials

Thin Films

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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